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Compound of Interest

Compound Name: Leucettinib-92

Cat. No.: B12382337 Get Quote

Ensuring the safe and environmentally responsible disposal of chemical reagents is a critical

component of laboratory safety and operational excellence. This document provides essential

guidance on the proper disposal procedures for Leucettinib-92, a potent inhibitor of

DYRK/CLK kinases. The following procedures are designed for researchers, scientists, and

drug development professionals to manage and dispose of this compound in a manner that

prioritizes safety and regulatory compliance.

Hazard Assessment and Safety Information
Leucettinib-92 is a chemical compound used in laboratory research. While one safety data

sheet (SDS) classifies it as not a hazardous substance, another indicates that it is harmful if

swallowed and very toxic to aquatic life with long-lasting effects[1][2]. Due to this conflicting

information, it is imperative to handle Leucettinib-92 with caution and to assume it is

hazardous.

Key Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including safety goggles with

side-shields, protective gloves, and a lab coat[2].

Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust or aerosols[1][2].
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Prevent contact with skin and eyes[1][2]. In case of contact, flush the affected area with

copious amounts of water and seek medical attention[1][2].

Do not eat, drink, or smoke in areas where Leucettinib-92 is handled or stored[2].

Ensure a safety shower and eyewash station are readily accessible[1][2].

Chemical and Physical Properties
A summary of the key chemical and physical properties of Leucettinib-92 is provided in the

table below. This information is essential for safe handling and for understanding its potential

environmental impact.

Property Value References

Chemical Formula C₂₁H₂₂N₄OS [1][3][4][5]

Molecular Weight 378.49 g/mol [1][2][3][5]

Appearance Pale yellow to off-white powder [6]

Solubility
Soluble in DMSO (10mM) and

ethanol.
[6]

Storage

Store powder at -20°C. Store

solutions at -20°C or -80°C,

protected from light.

[6][7]

Step-by-Step Disposal Procedure
The recommended disposal method for Leucettinib-92, both in its pure form and in solution, is

through an approved hazardous waste disposal facility. Adherence to local, state, and federal

regulations is mandatory.

Procedure for Unused or Waste Leucettinib-92:

Segregation: Keep Leucettinib-92 waste separate from other chemical waste streams

unless otherwise instructed by your institution's environmental health and safety (EHS)

office.
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Labeling: Clearly label the waste container with the full chemical name ("Leucettinib-92"),

the quantity of waste, and the appropriate hazard warnings (e.g., "Harmful if Swallowed,"

"Toxic to Aquatic Life").

Containment: Ensure the waste container is securely sealed and is not leaking.

Storage: Store the sealed waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area.

Disposal Request: Contact your institution's EHS office or a licensed hazardous waste

disposal contractor to arrange for pickup and proper disposal. Do not attempt to dispose of

Leucettinib-92 down the drain or in regular trash[2].

Procedure for Contaminated Materials:

Decontamination: For spills, absorb the material with an inert absorbent such as diatomite or

universal binders[1][2]. Decontaminate surfaces by scrubbing with alcohol[1][2].

Collection: Collect all contaminated materials, including absorbent pads, gloves, and other

disposable labware, in a designated hazardous waste container.

Disposal: Label and dispose of the container of contaminated materials as hazardous waste,

following the same procedure as for the chemical itself.

Experimental Protocols
No specific experimental protocols for the chemical neutralization or deactivation of

Leucettinib-92 for disposal are available in the provided search results. The standard and

recommended procedure is collection and disposal via a licensed hazardous waste

management company.

Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of Leucettinib-
92.
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Caption: Workflow for the proper disposal of Leucettinib-92.
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Disclaimer: This information is intended for guidance purposes only and is based on the

provided search results. Always consult your institution's specific safety and disposal protocols

and the most current Safety Data Sheet (SDS) for Leucettinib-92 before handling or disposing

of this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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